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Introduction

Dibenzoylmethane (DBM), systematically named 1,3-diphenylpropane-1,3-dione, is an
aromatic [3-diketone with the chemical formula (CeHsCO)2CH2.[1] While it is a minor constituent
of the root extract of licorice (Glycyrrhiza glabra), its versatile chemical properties and biological
activities have garnered significant interest in various scientific fields.[2][3] DBM is structurally
related to curcumin, the active component of turmeric, and shares some of its biological effects,
including anti-inflammatory, anticancer, and chemopreventive activities.[2][4] This guide
provides a comprehensive overview of the physical and chemical properties of
dibenzoylmethane, detailed experimental protocols, and its relevance in drug development
and other industrial applications.

Physical and Chemical Properties

Dibenzoylmethane is a white to light yellow crystalline solid.[5][€] It is relatively stable under
normal conditions but is incompatible with strong oxidizing agents.[3][7]

Table 1: General and Physical Properties of
Dibenzoylmethane
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Property Value References

Molecular Formula C15H1202 [1]8]

Molar Mass 224.25 g/mol [1][5]

Appearance White to Iig.ht yellow crystalline (15106]
powder/solid

Melting Point 75 - 80 °C (167 - 176 °F) (1151611718111

Boiling Point 219 - 221 °C at 18 mmHg [61[71[8][10]

Density ~1.138 - 1.334 g/cm3 [1][10]

Flash Point 219 - 221 °C at 18mm Hg [71[8]

Vapor Pressure

0.01 Paat20 °C

[3]17]

pKa

8.95 + 0.10 (Predicted)

[7]

Table 2: Solubility of Dibenzoylmethane

Solvent Solubility References
Water Insoluble [41051[7]
Aqueous Sodium Hydroxide Soluble [410719]
Ethanol Soluble/Moderately Soluble [5181I9]
Ether Soluble [4107119]
Chloroform Soluble [415117119]
Benzene Good solubility [518]

Ethyl Acetate Soluble [11]
Acetonitrile Soluble [11]
Methylbenzene (Toluene) Soluble [11]

Methanol

Slightly Soluble

[7]
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Chemical Structure and Tautomerism

A key feature of dibenzoylmethane is its existence in a tautomeric equilibrium between the
keto and enol forms.[1] In solution, it predominantly exists as the enol tautomer, which is
stabilized by intramolecular hydrogen bonding, forming a pseudo-aromatic six-membered ring.
[9][12] This equilibrium is solvent-dependent, with the enol form being more favored in nonpolar
solvents.[12][13] The keto-enol tautomerism is crucial for its chemical reactivity, including its
ability to chelate metals and its biological activity.[12]

Keto-enol tautomerism of dibenzoylmethane.

Spectral Data

» UV-Vis Absorption: Dibenzoylmethane is a potent UV absorber, a property leveraged in
sunscreen formulations.[1][5] It strongly absorbs UV radiation around 290-400 nm.[5][14] The
UV absorption spectra are influenced by substituents on the aromatic rings and the solvent.
[15]

e Infrared (IR) Spectroscopy: The IR spectrum of DBM shows characteristic peaks for its
functional groups. The absence of a strong O-H stretching band indicates complete
hydrogen bonding in the enol form.[16] Key absorptions are observed for the aromatic C-H
bonds and the conjugated keto-enol system.[16][17][18]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is instrumental in studying the
keto-enol tautomerism. The enol form typically shows a characteristic signal for the enolic
proton and the vinyl proton, while the keto form shows a signal for the methylene protons.
[12][15][19]

Experimental Protocols
Synthesis of Dibenzoylmethane via Claisen
Condensation

The most common method for synthesizing dibenzoylmethane is the Claisen condensation of
an ester (e.g., ethyl benzoate or methyl benzoate) with a ketone (acetophenone) in the
presence of a strong base.[1][20][21]
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Dibenzoylmethane . automerization (Enolate form)

Protonation

Click to download full resolution via product page
General workflow for the synthesis of dibenzoylmethane.
Methodology (Adapted from Organic Syntheses)[22]

Reaction Setup: In a dry 2-liter three-necked flask, place 600 g (4 moles) of freshly distilled
ethyl benzoate and 60 g (0.5 mole) of freshly distilled acetophenone. Fit the flask with a
robust mechanical stirrer, a condenser for downward distillation, and an addition port.

Heating and Base Addition: Heat the flask in an oil bath maintained at 150-160 °C. Once the
mixture is hot, add 44 g (0.65 mole) of sodium ethoxide in small portions over 20-30
minutes. The reaction mixture will become gelatinous and viscous.

Reaction Completion: Continue stirring after all the sodium ethoxide has been added until no
more ethanol distills over (approximately 15-30 minutes).

Workup: Cool the reaction mixture to room temperature. Add 150 ml of water to dissolve the
reaction mass. Transfer the mixture to a separatory funnel and add an ice-cold solution of 25
ml of concentrated sulfuric acid in 200 ml of water. Shake vigorously.
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Extraction and Purification: Separate the layers. Wash the organic layer with successive 200-
ml portions of 5% sodium bicarbonate solution until carbon dioxide evolution ceases,
followed by a wash with 200 ml of water.

Isolation: Dry the organic layer with calcium chloride. Remove the ether (if used for
extraction) and excess ethyl benzoate by distillation under reduced pressure. The remaining
crude product can be further purified by recrystallization.

Applications and Relevance to Drug Development

Dibenzoylmethane's unique chemical structure and biological activities make it a valuable

compound for researchers, particularly in the field of drug development.

Industrial Applications

o PVC Stabilizer: DBM is widely used as a co-stabilizer for polyvinyl chloride (PVC), where it
improves thermal stability and prevents discoloration.[3][5]

UV Absorber: Due to its ability to absorb UV radiation, DBM and its derivatives are used as
active ingredients in sunscreens and other skincare products to protect against sun damage.

[1][5][8]

Photoinitiator: In the printing and coatings industry, DBM can act as a photoinitiator for UV-
curable inks and coatings.[5]

Pharmacological Activities and Drug Development

DBM has been shown to exhibit a range of biological effects that are of interest for drug

development:

Anticancer and Chemopreventive Effects: DBM has demonstrated anticancer properties by
inducing cell cycle arrest and inhibiting cell proliferation in cancer models.[2][4] It can
downregulate the expression of key cell cycle proteins like cyclin D1 and cyclin A.[4]

Anti-inflammatory Activity: DBM can suppress pro-inflammatory pathways, in part by
preventing the activation of NF-kB (nuclear factor kappa-light-chain-enhancer of activated B
cells).[4]
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» Cytoprotective and Antioxidant Effects: DBM can activate the Nrf2 (Nuclear factor erythroid
2-related factor 2) pathway.[7] Nrf2 is a key transcription factor that regulates the expression
of antioxidant proteins and phase Il detoxification enzymes, such as heme oxygenase-1
(HO-1).[7] This activation helps protect cells from oxidative stress and reduces DNA adduct

formation.[4][7]
D

ranslocation to Nucleus

Antioxidant Response Element (ARE>

Induces

Click to download full resolution via product page
DBM's role in the Nrf2-mediated cytoprotective pathway.

o Coordination Chemistry: The [-diketone structure of DBM makes it an excellent chelating
agent for various metal ions.[1][5] These metal complexes have applications in catalysis and
are being investigated for their own biological activities, including antimicrobial and
anticancer properties.[23][24]

Conclusion
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Dibenzoylmethane is a multifaceted compound with a rich chemistry and a promising profile of
biological activities. Its physical properties, particularly its UV absorbance, have led to
established industrial applications. For researchers in drug development, DBM's ability to
modulate key signaling pathways involved in cancer, inflammation, and oxidative stress makes
it an attractive lead compound for further investigation and derivatization. The straightforward
synthesis and the potential for forming diverse metal complexes further enhance its utility as a
versatile chemical tool in both materials science and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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